Cas no 2228748-92-1 (3-Methyl-4-nitrophenyl sulfamate)

• Product Name: 3-Methyl-4-nitrophenyl sulfamate
• CAS No: 2228748-92-1
• MF: C₇H₈N₂O₅S
• MW: 232.213820457458
• CID: 5770480
• PubChem ID: 165635829
• Update Time: 2023-11-15

3-Methyl-4-nitrophenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-nitrophenyl sulfamate
• 2228748-92-1
• EN300-1992925
• 3-Methyl-4-nitrophenyl sulfamate

• Inchi： 1S/C7H8N2O5S/c1-5-4-6(14-15(8,12)13)2-3-7(5)9(10)11/h2-4H,1H3,(H2,8,12,13)
• InChI Key： JAJXDOYIJSOGOV-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=CC(=C(C)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 232.01539253g/mol
• Monoisotopic Mass: 232.01539253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 124Ų